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Introduction
TIM-063 is a potent, cell-permeable, and ATP-competitive inhibitor of Ca²⁺/calmodulin-

dependent protein kinase kinase (CaMKK).[1][2][3] Initially developed for studying CaMKK-

mediated signaling pathways, its application in chemical proteomics has revealed a broader

utility in target identification and drug discovery.[4] By immobilizing TIM-063 onto a solid

support, such as sepharose beads, it can be used as an affinity reagent to capture its

interacting protein kinases from complex biological samples like cell or tissue lysates. This

"Kinobeads" approach, coupled with mass spectrometry, enables the identification of both on-

target and off-target interactions, providing valuable insights into the compound's mechanism of

action and potential for therapeutic development.[4][5]

A significant finding from the chemical proteomics profiling of TIM-063 was the identification of

Adaptor-Associated Kinase 1 (AAK1) as a direct off-target.[5][6] This discovery has led to the

development of more potent and selective AAK1 inhibitors derived from the TIM-063 scaffold,

highlighting the power of this approach in drug repurposing and lead optimization.[5]

These application notes provide detailed protocols for utilizing TIM-063 in chemical proteomics

workflows, from the preparation of TIM-063-immobilized beads to the identification and

validation of protein kinase targets.
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Quantitative Data Summary
The inhibitory activity of TIM-063 and its derivative, TIM-098a, has been quantified against their

primary targets and a key off-target. This data is crucial for designing experiments and

interpreting results.

Compound Target Kinase IC₅₀ (µM) Kᵢ (µM) Notes

TIM-063 CaMKKα 0.63[2] 0.35[2] Primary target.

CaMKKβ 0.96[2] 0.2[2] Primary target.

AAK1 8.51[5][6] Not Reported

Identified as a

significant off-

target.

TIM-098a AAK1

0.24 (in vitro)[5]

[6], 0.87 (in cells)

[5][6]

Not Reported

A more potent

AAK1 inhibitor

derived from

TIM-063.[5]

CaMKKα/β
No significant

inhibition
Not Reported

Demonstrates

improved

selectivity for

AAK1 over

CaMKKs.[5]

Signaling Pathways
Understanding the signaling context of TIM-063's targets is essential for interpreting the

functional consequences of their inhibition.

CaMKK Signaling Pathway
CaMKKs are key upstream activators of several important protein kinases involved in diverse

cellular processes. Increased intracellular Ca²⁺ levels activate CaMKKs, which in turn

phosphorylate and activate their downstream targets.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15616623?utm_src=pdf-body
https://www.medchemexpress.com/tim-063.html?locale=fr-FR
https://www.medchemexpress.com/tim-063.html?locale=fr-FR
https://www.medchemexpress.com/tim-063.html?locale=fr-FR
https://www.medchemexpress.com/tim-063.html?locale=fr-FR
https://www.researchgate.net/publication/379117675_Development_of_a_novel_AAK1_inhibitor_via_Kinobeads-based_screening
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624803/
https://www.researchgate.net/publication/379117675_Development_of_a_novel_AAK1_inhibitor_via_Kinobeads-based_screening
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624803/
https://www.researchgate.net/publication/379117675_Development_of_a_novel_AAK1_inhibitor_via_Kinobeads-based_screening
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624803/
https://www.researchgate.net/publication/379117675_Development_of_a_novel_AAK1_inhibitor_via_Kinobeads-based_screening
https://www.researchgate.net/publication/379117675_Development_of_a_novel_AAK1_inhibitor_via_Kinobeads-based_screening
https://www.benchchem.com/product/b15616623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ca²⁺/Calmodulin

CaMKKα / CaMKKβ

Activates

TIM-063

Inhibits

CaMKI / CaMKIV AMPK Akt/PKB

Neuronal Plasticity,
Transcriptional Regulation,

Metabolic Control,
Cell Survival

Click to download full resolution via product page

CaMKK Signaling Cascade and TIM-063 Inhibition.

AAK1 Signaling in Clathrin-Mediated Endocytosis
AAK1 is a key regulator of clathrin-mediated endocytosis (CME), a fundamental process for

nutrient uptake, receptor signaling, and synaptic vesicle recycling. AAK1 interacts with the AP2

adaptor complex and phosphorylates its µ2 subunit, which is a critical step in the maturation of

clathrin-coated pits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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